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Cat. No.: B092562 Get Quote

An In-depth Technical Guide to the Safety and Handling of Trimethylcetylammonium p-
toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylcetylammonium p-toluenesulfonate (CTAT), also known as

cetyltrimethylammonium p-toluenesulfonate, is a quaternary ammonium salt utilized in various

applications, including as a surfactant, antistatic agent, and hair conditioning agent in

cosmetics.[1] Its effective use in research and drug development necessitates a thorough

understanding of its safety profile and proper handling procedures to minimize risk to laboratory

personnel. This guide provides a comprehensive overview of the known hazards, safe handling

and storage protocols, and emergency procedures for CTAT.

Hazard Identification and Classification
CTAT is classified as a hazardous substance according to the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with

its irritant properties and potential for acute toxicity.

GHS Hazard Statements:
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H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][3]

H400: Very toxic to aquatic life.[1]

The following diagram illustrates the GHS hazard pictograms and corresponding warnings for

Trimethylcetylammonium p-toluenesulfonate.

GHS Hazard Classification for CTAT

Physical and Chemical Properties
Understanding the physical and chemical properties of CTAT is essential for its safe handling

and storage.

Property Value

Molecular Formula C₂₆H₄₉NO₃S

Molar Mass 455.74 g/mol [4]

Appearance Off-white solid

Melting Point 245-250°C[4]

Density 0.49 g/cm³ at 20°C[4]

Solubility in Water 10 g/L[4]

pH 6-8 (saturated aqueous solution at 20°C)[4]

Toxicological Information
The primary toxicological concern with CTAT is acute oral toxicity and irritation to the skin,

eyes, and respiratory system.
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Endpoint Result Species

Acute Oral Toxicity (LD50) 675 mg/kg Rabbit[4]

Skin Irritation Causes skin irritation[1][3] Not specified

Eye Irritation
Causes serious eye irritation[1]

[2][3]
Not specified

Respiratory Irritation
May cause respiratory

irritation[1][3]
Not specified

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC or ACGIH.[3]

Not applicable

Experimental Protocols Cited
While detailed experimental protocols for the toxicological studies are not publicly available, the

reported data is based on standardized testing methods, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) for chemical safety testing.

The LD50 value, for instance, is a standardized measure of the lethal dose of a substance.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe working environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]

Avoid the formation of dust and aerosols.[3]

Do not breathe dust.[5]
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Avoid contact with skin, eyes, and clothing.[2][5]

Wear appropriate personal protective equipment (PPE).[5][6]

Do not eat, drink, or smoke in areas where CTAT is handled.[2][7]

Wash hands thoroughly after handling.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed.[2][7]

Store below +30°C.[4]

Protect from moisture.[2][3]

Store in a corrosives area.[5][7]

Segregate from incompatible materials such as strong oxidizing agents.[5]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure to

CTAT.
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Control Specification

Engineering Controls

Use a chemical fume hood or other local

exhaust ventilation.[3] Ensure eyewash stations

and safety showers are close to the workstation.

[5]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles (conforming to EN166

or OSHA 29 CFR 1910.133).[3][5]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

particulates filter.[5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[5][7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower for at least 15

minutes. Immediate medical attention is

required.[5][7]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If you feel unwell, get

medical advice/attention.[2][7]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor immediately.[2][7]

Spill and Disposal Procedures
Proper procedures must be followed for cleaning up spills and disposing of CTAT waste.

Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.

Wear appropriate PPE.

Sweep up and shovel into a suitable container for disposal.

Avoid release to the environment.[5]

The following diagram outlines a general workflow for responding to a CTAT spill.
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CTAT Spill Response Workflow

Disposal:

Dispose of contents/container to an approved waste disposal plant.[2][7]

Disposal should be in accordance with local, regional, and national regulations.

Conclusion
Trimethylcetylammonium p-toluenesulfonate is a valuable compound in research and

development, but it presents definite hazards that require careful management. By

understanding its properties and adhering to the safety and handling procedures outlined in this

guide, researchers, scientists, and drug development professionals can work with CTAT safely

and effectively, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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